N-phenylethenesulfonamide

• CAS: 3192-10-7

Core Science & Biosynthesis

The N-phenylethenesulfonamide Scaffold: A Privileged Motif in Modern Medicinal Chemistry

Abstract

The N-phenylethenesulfonamide core is a versatile and increasingly significant pharmacophore in contemporary drug discovery. This technical guide provides an in-depth exploration of its synthesis, key medicinal chemistry applications, and the underlying principles that govern its biological activity. We will delve into two primary areas where this scaffold has demonstrated considerable therapeutic potential: as potent microtubule-targeting anticancer agents and as selective endothelin receptor antagonists. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of the N-phenylethenesulfonamide motif in their own research endeavors.

Introduction: The Rise of a Privileged Scaffold

The sulfonamide functional group is a cornerstone of medicinal chemistry, present in a wide array of clinically successful drugs.[1] The N-phenylethenesulfonamide scaffold, a specific subset of this class, has emerged as a "privileged structure" due to its ability to interact with multiple biological targets, often with high affinity and selectivity. The vinyl linker introduces a degree of conformational rigidity and specific electronic properties that distinguish it from its saturated N-phenylalkanesulfonamide counterparts. This guide will illuminate the synthetic strategies to access this core and explore its application in oncology and cardiovascular disease, providing a rationale for its efficacy based on detailed structure-activity relationships (SAR) and mechanistic insights.

Synthetic Strategies for N-Arylethenesulfonamides

The efficient synthesis of N-arylethenesulfonamides is crucial for the exploration of their therapeutic potential. While classical methods often involve the coupling of sulfonyl chlorides with aromatic amines, a more recent and efficient one-pot, two-step procedure has been developed, starting from readily available 1-hydroxy-1-arylalkanes.[2] This approach offers a straightforward route to E-arylethenesulfonamides, which are of significant interest in the pharmaceutical field.

General Synthetic Workflow

The synthesis of a representative N-aryl-2-arylethenesulfonamide can be conceptualized as a two-part process: the formation of the arylethenesulfonyl chloride intermediate followed by its reaction with a substituted aniline.

Caption: General synthetic workflow for N-aryl-2-arylethenesulfonamides.

Detailed Experimental Protocol: Synthesis of (E)-N-(4-methoxyphenyl)-2-(4-methylphenyl)ethenesulfonamide

This protocol is a representative example of the synthesis of an N-phenylethenesulfonamide derivative.

Step 1: Synthesis of 1-(p-tolyl)ethanol

• To a flame-dried 250 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add magnesium turnings (2.43 g, 100 mmol).

• Add a small crystal of iodine to initiate the reaction.

• Slowly add a solution of methyl iodide (6.2 mL, 100 mmol) in anhydrous diethyl ether (50 mL) to the magnesium turnings. The reaction is exothermic and should be controlled with an ice bath.

• Once the Grignard reagent has formed (the solution becomes cloudy and the magnesium is consumed), slowly add a solution of p-tolualdehyde (11.7 mL, 100 mmol) in anhydrous diethyl ether (50 mL) at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (50 mL).

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford 1-(p-tolyl)ethanol as a crude oil, which can be used in the next step without further purification.

Step 2: Synthesis of (E)-N-(4-methoxyphenyl)-2-(4-methylphenyl)ethenesulfonamide

• To a solution of 1-(p-tolyl)ethanol (13.6 g, 100 mmol) in dichloromethane (100 mL) at 0 °C, slowly add thionyl chloride (14.6 mL, 200 mmol).

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Carefully quench the reaction by pouring it into ice-water (200 mL).

• Separate the organic layer, wash with saturated aqueous sodium bicarbonate solution (100 mL) and brine (100 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (E)-2-(p-tolyl)ethenesulfonyl chloride.

• Dissolve the crude sulfonyl chloride in dichloromethane (100 mL) and cool to 0 °C.

• Add a solution of p-anisidine (12.3 g, 100 mmol) and pyridine (8.1 mL, 100 mmol) in dichloromethane (50 mL) dropwise.

• Allow the reaction to stir at room temperature overnight.

• Wash the reaction mixture with 1 M HCl (2 x 100 mL), saturated aqueous sodium bicarbonate solution (100 mL), and brine (100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the title compound as a white solid.

Application in Medicinal Chemistry I: Microtubule-Targeting Anticancer Agents

Derivatives of N-phenylethenesulfonamide have emerged as a promising class of microtubule-targeting agents with potent anticancer activity. These compounds have demonstrated significant cytotoxicity against a broad range of cancer cell lines, including those resistant to existing chemotherapeutics.

Mechanism of Action: Disrupting the Cellular Scaffolding

The primary mechanism of action for these compounds is the disruption of microtubule dynamics. Microtubules are essential components of the cytoskeleton, playing critical roles in cell division, intracellular transport, and maintenance of cell shape. By interfering with the polymerization and depolymerization of tubulin, the protein subunit of microtubules, N-phenylethenesulfonamide derivatives induce mitotic arrest, leading to apoptosis in rapidly dividing cancer cells.[3] Mechanistic studies have shown that these compounds bind to the colchicine-binding site on β-tubulin.[3]

Caption: Mechanism of action of N-phenylethenesulfonamide derivatives as microtubule inhibitors.

Structure-Activity Relationship (SAR)

The anticancer potency of N-phenylethenesulfonamide derivatives is highly dependent on the substitution patterns on the two aromatic rings.

• A-Ring (from the ethenesulfonyl moiety): The presence of electron-donating groups, such as methoxy groups, at the 2', 4', and 6'-positions of the phenyl ring attached to the vinyl group generally enhances cytotoxic activity.[3]

• B-Ring (from the aniline moiety): The nature and position of substituents on the N-phenyl ring also significantly influence activity. For instance, an amino group at the 3-position and a methoxy group at the 4-position of the N-phenyl ring have been shown to be favorable for potent cytotoxicity.[3]

Quantitative Data: In Vitro Cytotoxicity

The following table summarizes the in vitro cytotoxic activity of selected (E)-N-aryl-2-arylethenesulfonamide analogues against various human cancer cell lines.

Compound	A-Ring Substitution	B-Ring Substitution	Cell Line	IC₅₀ (nM)
6t	2',4',6'-trimethoxy	3-amino-4-methoxy	HCT116	5
6u	2',4',6'-trimethoxy	4-amino-3-methoxy	K562	7
6v	2',4',6'-trimethoxy	3,4,5-trimethoxy	MCF-7	10

Data adapted from a study on (E)-N-aryl-2-arylethenesulfonamides as microtubule-targeted anticancer agents.[3]

Application in Medicinal Chemistry II: Endothelin Receptor Antagonists

The N-phenylethenesulfonamide scaffold has also been successfully employed in the development of selective endothelin receptor antagonists, particularly for the treatment of pulmonary arterial hypertension (PAH).[4]

Mechanism of Action: Targeting a Key Vasoconstrictor Pathway

Endothelin-1 (ET-1) is a potent vasoconstrictor peptide that plays a crucial role in the pathophysiology of PAH.[5] ET-1 exerts its effects through two receptor subtypes: ETA and ETB.[6] ETA receptors are primarily located on vascular smooth muscle cells and mediate vasoconstriction and cell proliferation, while ETB receptors on endothelial cells can mediate vasodilation.[6] N-phenylethenesulfonamide-based antagonists have been designed to selectively block the ETA receptor, thereby inhibiting the detrimental effects of ET-1 in PAH.[7]

Caption: Endothelin receptor signaling and the mechanism of ETA selective antagonists.

Structure-Activity Relationship (SAR)

The development of selective ETA antagonists from non-selective precursors has been guided by systematic SAR studies.

• Replacement of Benzenesulfonamide: The replacement of a benzenesulfonamide group with a 2-phenylethenesulfonamide moiety was a key modification that led to improved ETA selectivity.[7]

• Substitution on the Phenyl Ring: Methyl substitutions at the 2-, 4-, and 6-positions of the phenyl group in the 2-phenylethenesulfonamide region have been shown to produce a mixed ET(A)/ET(B) antagonist with high potency for the ET(A) receptor.[8]

• Modification of the Ethenyl Group: Introduction of an ethyl group at the 1-position of the ethenyl group resulted in an ET(A) selective antagonist with oral activity.[8]

Quantitative Data: Receptor Binding Affinity

The following table presents the in vitro receptor binding affinities of representative ethenesulfonamide derivatives.

Compound	Modifications	ET(A) Receptor IC₅₀ (nM)
5a	2-phenylethenesulfonamide replacement	5.3
5n	2-fluoroethoxy side chain optimization	2.1
6s	2,4,6-trimethylphenyl substitution	2.2

Data adapted from studies on ethenesulfonamide derivatives as endothelin receptor antagonists.[7][8]

In-Vitro Evaluation: A Self-Validating Protocol

The following is a representative protocol for the in-vitro evaluation of the cytotoxic activity of a novel N-phenylethenesulfonamide derivative using a standard MTT assay.

MTT Cytotoxicity Assay Protocol

• Cell Culture: Culture a human cancer cell line (e.g., HCT116) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare a stock solution of the test compound in DMSO. Serially dilute the stock solution with culture medium to achieve a range of final concentrations (e.g., 0.1 nM to 10 µM). Add the diluted compounds to the respective wells and incubate for 72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Conclusion and Future Perspectives

The N-phenylethenesulfonamide scaffold has proven to be a highly valuable motif in medicinal chemistry, leading to the discovery of potent and selective modulators of important biological targets. The examples of microtubule-targeting anticancer agents and endothelin receptor antagonists highlight the versatility of this core structure. Future research in this area will likely focus on further optimization of the pharmacokinetic and pharmacodynamic properties of these compounds, as well as the exploration of their potential against other therapeutic targets. The continued application of rational drug design principles and innovative synthetic methodologies will undoubtedly unlock the full potential of this privileged scaffold in the development of novel therapeutics.

References

• Harada, H., Kazami, J., Watanuki, S., Tsuzuki, R., Sudoh, K., Fujimori, A., Tanaka, A., Tsukamoto, S., & Yanagisawa, I. (2001). Ethenesulfonamide derivatives, a novel class of orally active endothelin-A receptor antagonists. Chemical & Pharmaceutical Bulletin, 49(5), 606–612. [Link]

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• Capriati, V., & Perna, F. M. (2005). Synthesis of E-aryl ethenesulfonamides: a simple one-pot, two-step procedure from 1-hydroxy-1-arylalkanes. Tetrahedron Letters, 46(45), 7755-7758. [Link]

• Gali-Muhtasib, H., & Chouaib, S. (2013). Design, synthesis, and biological evaluation of (E)-N-aryl-2-arylethenesulfonamide analogues as potent and orally bioavailable microtubule-targeted anticancer agents. Journal of Medicinal Chemistry, 56(13), 5483–5496. [Link]

• Gashaw, I., Teshager, A., & Abdissa, N. (2021). Endothelin receptor antagonists in pulmonary arterial hypertension. Pulmonary Pharmacology & Therapeutics, 68, 102029. [Link]

• Harada, H., et al. (2001). Synthesis and structure-activity relationships in a series of ethenesulfonamide derivatives, a novel class of endothelin receptor antagonists. Chemical and Pharmaceutical Bulletin, 49(12), 1593-1603. [Link]

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• Kamal, A., et al. (2013). Design, synthesis, and biological evaluation of (E)-N-aryl-2-arylethenesulfonamide analogues as potent and orally bioavailable microtubule-targeted anticancer agents. Journal of medicinal chemistry, 56(13), 5483–5496. [Link]

• Harada, H., et al. (2001). Ethenesulfonamide derivatives, a novel class of orally active endothelin-A receptor antagonists. Chemical & pharmaceutical bulletin, 49(5), 606–612. [Link]

• Shah, R., & Singh, R. (2018). Reactions of aromatic sulfonyl chlorides with anilines. Studies of solvent effects by the approach of multiparameter empirical correlations. Journal of the Serbian Chemical Society, 83(4), 421-432. [Link]

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• Asano, T., et al. (2023). Structural insights into endothelin receptor signalling. The Journal of Biochemistry, 174(3), 185-192. [Link]

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• Jouanneau, M., et al. (2021). Evaluation of Structure-Activity Relationship of Microtubule (MT)-Targeting 1,2,4-Triazolo[1,5-a]pyrimidines Identifies New Candidates for Neurodegenerative Tauopathies. Journal of Medicinal Chemistry, 64(1), 586-606. [Link]

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Protocols & Analytical Methods

Protocol for Aza-Michael Addition Using N-phenylethenesulfonamide: A Comprehensive Guide for Researchers

Introduction: The Strategic Importance of the Aza-Michael Addition in Modern Drug Discovery

The construction of carbon-nitrogen (C-N) bonds is a cornerstone of organic synthesis, particularly in the fields of medicinal chemistry and drug development, where nitrogen-containing heterocycles and functional groups are ubiquitous in bioactive molecules. The aza-Michael addition, a nucleophilic conjugate addition of an amine to an electron-deficient alkene, stands out as a highly efficient and atom-economical method for forming C-N bonds. This reaction is instrumental in the synthesis of β-amino carbonyl compounds, which are key precursors to a wide array of pharmaceuticals, including antibiotics and anticancer agents.[1]

Among the various Michael acceptors, vinylsulfonamides have emerged as particularly valuable reagents. The strong electron-withdrawing nature of the sulfonyl group activates the double bond for nucleophilic attack, while the resulting sulfonamide moiety can impart favorable pharmacological properties, such as improved metabolic stability and bioavailability. N-phenylethenesulfonamide, the focus of this application note, is a readily accessible and versatile Michael acceptor for the synthesis of a diverse range of β-amino sulfonamide derivatives. This guide provides a detailed protocol for the aza-Michael addition using N-phenylethenesulfonamide, discusses the underlying mechanistic principles, and explores its applications in contemporary drug discovery.

Mechanistic Insights: Understanding the Aza-Michael Addition

The aza-Michael addition can proceed through either a stepwise or a concerted mechanism. In the stepwise pathway, the amine nucleophile attacks the β-carbon of the vinylsulfonamide, forming a zwitterionic intermediate. Subsequent proton transfer, often facilitated by a second molecule of the amine acting as a base, leads to the final product.[2] The reaction can often be performed without a catalyst, particularly with more nucleophilic aliphatic amines, although the reaction rates can be slow.[3] For less reactive amines, such as anilines, or to accelerate the reaction, a variety of catalysts, including Lewis acids and bases, can be employed.[4]

Experimental Protocol: Aza-Michael Addition of Piperidine to N-phenylethenesulfonamide

This section provides a detailed, step-by-step methodology for a representative aza-Michael addition reaction.

Reagent Preparation: Synthesis of N-phenylethenesulfonamide

N-phenylethenesulfonamide can be conveniently prepared from the reaction of 2-chloroethanesulfonyl chloride with aniline in the presence of a base.[5]

Materials:

• Aniline

• 2-Chloroethanesulfonyl chloride

• Triethylamine (Et3N)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of aniline (1.0 eq) and triethylamine (1.2 eq) in dichloromethane at 0 °C, add a solution of 2-chloroethanesulfonyl chloride (1.1 eq) in dichloromethane dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous NaHCO3 solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford N-phenylethenesulfonamide.

Aza-Michael Addition Protocol

Materials:

• N-phenylethenesulfonamide

• Piperidine

• Acetonitrile (or solvent-free)

• Ethyl acetate

• Hexanes

• Silica gel for column chromatography

Procedure:

• In a clean, dry round-bottom flask, dissolve N-phenylethenesulfonamide (1.0 eq) in a minimal amount of acetonitrile. Alternatively, for a solvent-free reaction, add the neat amine directly to the N-phenylethenesulfonamide.

• Add piperidine (1.2 eq) to the solution (or directly to the neat sulfonamide).

• Stir the reaction mixture at room temperature or heat to 80 °C for solvent-free conditions. The reaction can be slow at room temperature, potentially requiring several days for completion.[3] Heating can significantly accelerate the reaction rate.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and any excess amine.

• Purify the crude product by silica gel column chromatography using a mixture of ethyl acetate and hexanes as the eluent to yield the desired N-(2-(phenylsulfonamido)ethyl)piperidine.

Causality Behind Experimental Choices

The choice of reaction conditions can significantly impact the outcome of the aza-Michael addition.

• Solvent: While the reaction can be performed in a variety of solvents, such as acetonitrile, or under solvent-free conditions, the choice can influence the reaction rate. For slow reactions, heating in a suitable solvent or performing the reaction neat at an elevated temperature is often beneficial.[2]

• Catalyst: For many aliphatic amines, the aza-Michael addition to vinylsulfonamides can proceed without a catalyst, as the amine itself can act as both the nucleophile and the base to facilitate proton transfer.[2] However, for less nucleophilic amines, such as aromatic amines, or to achieve faster reaction times, a catalyst may be necessary. Both acid and base catalysts have been shown to be effective.[4]

• Temperature: The reaction rate is temperature-dependent. For sluggish reactions, increasing the temperature can lead to a significant rate enhancement. A study on the addition of benzylamine to a vinyl sulfonamide showed a dramatic increase in reaction rate when the mixture was refluxed in acetonitrile.[3]

• Stoichiometry: Using a slight excess of the amine nucleophile can help to drive the reaction to completion. In cases where the reaction is slow, a larger excess of the amine can be employed.[3]

Data Presentation: Representative Yields in Aza-Michael Additions to Vinylsulfonamides

The following table summarizes representative yields for the aza-Michael addition of various amines to vinylsulfonamides under different reaction conditions. This data provides a valuable reference for researchers planning their synthetic strategies.

Michael Acceptor	Amine Nucleophile	Catalyst	Solvent	Temperature	Time	Yield (%)	Reference
N-Aryl Vinylsulfonamide	Benzylamine	None	Acetonitrile	Reflux	3 days	75	[3]
N-Aryl Vinylsulfonamide	Benzylamine (4 eq)	None	Acetonitrile	Room Temp	8 days	85	[3]
N-Aryl Vinylsulfonamide	Benzylamine	None	Methanol/Water	Room Temp	18 hours	62	[3]
N-Methyl-N-phenylethenesulfonamide	Lysine (peptide)	None	Aqueous Buffer	Room Temp	-	High	[6]
α,β-Unsaturated Carbonyls	Various Amines	Sulfated Zirconia	Solvent-free	Room Temp	15-120 min	70-95	[4]
Diethyl Maleate	Cyclohexylamine	None	Solvent-free	-	-	-	[7]

Visualizing the Workflow and Mechanism

To further clarify the experimental process and the underlying chemical transformation, the following diagrams have been generated using Graphviz.

Experimental Workflow

Caption: Experimental workflow for the synthesis of N-phenylethenesulfonamide and its subsequent aza-Michael addition with piperidine.

Reaction Mechanism

Caption: Stepwise mechanism of the aza-Michael addition of an amine to N-phenylethenesulfonamide.

Conclusion and Future Directions

The aza-Michael addition of amines to N-phenylethenesulfonamide is a robust and versatile method for the synthesis of β-amino sulfonamides. The reaction can often be performed under mild, catalyst-free conditions, making it an attractive strategy in drug discovery and development. The resulting products are valuable building blocks for the construction of more complex molecules with potential biological activity. Further research in this area could focus on the development of novel catalytic systems to enhance reaction rates and expand the substrate scope to include less reactive amines. Additionally, the exploration of asymmetric aza-Michael additions to vinylsulfonamides will be crucial for the synthesis of enantiopure β-amino sulfonamides, which are often required for optimal pharmacological activity.

References

• Chen, H., et al. (2017). Selective lysine modification of native peptides via aza-Michael addition. Organic & Biomolecular Chemistry, 15(35), 7339-7345. [Link]

• Reddy, B. M., Patil, M. K., & Reddy, B. T. (2008). An Efficient Protocol for Aza-Michael Addition Reactions Under Solvent-Free Condition Employing Sulfated Zirconia Catalyst. Catalysis Letters, 126(3-4), 413-418. [Link]

• De Aguirre, A., et al. (2018). Solvent-free, catalyst-free aza-Michael addition of cyclohexylamine to diethyl maleate: Reaction mechanism and kinetics. Chemical Engineering Journal, 334, 137-145. [Link]

• Singh, P., & Kumar, S. (2018). Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. Beilstein Journal of Organic Chemistry, 14, 2156-2207. [Link]

• Chen, H., et al. (2017). Selective lysine modification of native peptides via aza-Michael addition. Organic & Biomolecular Chemistry, 15(35), 7339-7345. [Link]

• Stadler, M., & Kappe, C. O. (2012). Solvent- and catalyst-free aza-Michael addition of imidazoles and related heterocycles. Green Chemistry, 14(6), 1625-1629. [Link]

• D'hooghe, M., & De Kimpe, N. (2008). The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. Organic & Biomolecular Chemistry, 6(16), 2897-2905. [Link]

• Bosica, G., & Axiak, S. (2011). Aza-Michael Mono-addition Using Acidic Alumina under Solventless Conditions. Molecules, 16(11), 9059-9070. [Link]

• Reddy, B. M., Patil, M. K., & Reddy, B. T. (2008). An Efficient Protocol for Aza-Michael Addition Reactions Under Solvent-Free Condition Employing Sulfated Zirconia Catalyst. Catalysis Letters, 126(3-4), 413-418. [Link]

• Akazancioglu, E., et al. (2020). Synthesis of N-phenylsulfonamide derivatives and investigation of some esterase enzymes inhibiting properties. Bioorganic Chemistry, 104, 104279. [Link]

• Gonzalez-Lopez, M., et al. (2023). Aza-Michael Additions of Benzylamine to Acrylates Promoted by Microwaves and Conventional Heating Using DBU as Catalyst via Solvent-Free Protocol. Molecules, 28(24), 8031. [Link]

• Xu, F., et al. (2012). 3,2-Hydroxypyridinone (3,2-HOPO) vinyl sulfonamide and acrylamide linkers: Aza-Michael addition reactions and the preparation of poly-HOPO chelators. Journal of Medicinal Chemistry, 55(17), 7559-7571. [Link]

• Michalak, M., & Dembinski, R. (2020). Preparation of Functionalized α,β-Unsaturated Sulfonamides via Olefin Cross-Metathesis. Organic Letters, 22(13), 5173-5177. [Link]

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Application Note: High-Fidelity Lysine Bioconjugation with Vinyl Sulfonamides

Abstract & Introduction

In the landscape of protein bioconjugation, targeting lysine residues is a ubiquitous strategy due to the high surface abundance of lysine on native proteins. Historically, N-hydroxysuccinimide (NHS) esters have been the standard for this purpose.[][2] However, NHS esters suffer from a critical limitation: rapid hydrolysis in aqueous buffers (t

~10–20 min at pH 8.0), which necessitates large stoichiometric excesses and limits reaction control.

Vinyl Sulfonamides (VS) represent a superior alternative for applications requiring high hydrolytic stability and tunable reactivity. Unlike NHS esters, vinyl sulfonamides are Michael acceptors that undergo aza-Michael addition with amines. While historically considered cysteine-selective, recent advances in "tunable electrophilicity"—specifically using N-substituted vinyl sulfonamides (e.g., N-phenyl derivatives)—have unlocked highly selective lysine modification.

This guide details the protocol for utilizing vinyl sulfonamides for robust, hydrolytically stable lysine bioconjugation, ideal for Antibody-Drug Conjugates (ADCs), peptide stapling, and chemoproteomic probes.

Key Advantages over NHS Esters

Feature	NHS Esters	Vinyl Sulfonamides (VS)
Mechanism	Acylation (Substitution)	Aza-Michael Addition
Hydrolytic Stability	Low (Minutes)	High (Hours to Days)
Reaction Kinetics	Fast (Kinetic control difficult)	Slow/Tunable (Thermodynamic control possible)
Linkage Stability	Amide (Stable)	-amino Sulfonamide (Stable)
Selectivity	Lysine / N-terminus	Tunable (Cys or Lys depending on pH/Structure)

Scientific Principles & Mechanism[3]

The Aza-Michael Addition

The reaction involves the nucleophilic attack of the lysine

-amine (or N-terminal -amine) onto the -carbon of the vinyl sulfonamide.

Unlike vinyl sulfones, which are highly reactive and promiscuous, vinyl sulfonamides possess an electron-donating nitrogen atom adjacent to the sulfonyl group. This reduces the electrophilicity of the double bond, making the reagent less reactive toward water (hydrolytic stability) and allowing for kinetic discrimination between nucleophiles.

Achieving Lysine Selectivity

To favor lysine modification over competing nucleophiles (like cysteine) or to enhance reactivity against the sluggish vinyl sulfonamide, two factors are manipulated:[3]

• pKa Modulation: Lysine side chains have a pKa

  10.5. Conducting the reaction at pH 9.0–9.5 increases the fraction of deprotonated, nucleophilic amine ( ).

• Structural Tuning: As demonstrated by Chen et al. (2017), N-phenyl substitution on the sulfonamide creates a "Goldilocks" electrophile. It is reactive enough to capture amines but sufficiently stable to avoid rapid quenching by solvent.

Mechanistic Diagram

The following diagram illustrates the pathway, including the critical pH-dependent deprotonation step.

Figure 1: Reaction pathway for lysine bioconjugation via vinyl sulfonamides. High pH drives the equilibrium toward the reactive free amine.

Experimental Protocol

Materials Required

• Target Protein: >1 mg/mL in PBS (free of carrier proteins like BSA).

• Vinyl Sulfonamide Reagent: N-phenyl vinyl sulfonamide derivative (fluorophore or linker attached).[4]

  • Note: If custom synthesizing, ensure the N-substituent is aromatic (phenyl) to tune reactivity for Lysine (Chen et al., 2017).

• Conjugation Buffer: 0.1 M Sodium Carbonate/Bicarbonate, pH 9.2.

• Quenching Buffer: 1 M Glycine or 1 M Tris-HCl, pH 8.0.

• Solvent: Anhydrous DMSO or DMF.[2]

• Desalting Column: Zeba™ Spin Desalting Columns (7K MWCO) or equivalent.

Protocol Workflow

Figure 2: Step-by-step workflow for Vinyl Sulfonamide conjugation.

Detailed Steps

Step 1: Buffer Exchange Ensure the protein is in a buffer compatible with amine chemistry.

• Exchange protein into 0.1 M Sodium Carbonate, pH 9.2 .

• Critical: Avoid amine-containing buffers (Tris, Glycine) at this stage as they will compete with the protein lysine.

• Concentrate protein to 2–5 mg/mL to drive second-order kinetics.

Step 2: Reagent Addition

• Dissolve the Vinyl Sulfonamide reagent in anhydrous DMSO to a concentration of 20 mM .

• Add the reagent to the protein solution.[2]

• Stoichiometry: Use 10–20 molar equivalents of reagent per protein.

  • Why? Unlike NHS esters (where excess compensates for hydrolysis), here the excess drives the slow kinetics of the aza-Michael addition.

• Keep final DMSO concentration < 10% (v/v) to prevent denaturation.

Step 3: Incubation

• Incubate at 37°C for 16–24 hours .

• Note: Vinyl sulfonamides are slow reactors. Unlike NHS (1 hour), VS requires time. The hydrolytic stability of VS permits this long incubation without reagent degradation.

Step 4: Quenching

• Add 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM. Incubate for 30 minutes.

• This ensures any unreacted electrophile is neutralized before purification.

Step 5: Purification

• Remove excess small molecules using a desalting column (e.g., PD-10 or Zeba Spin) equilibrated with PBS (pH 7.4).

Quality Control & Validation

Mass Spectrometry (Intact Protein)

The most definitive validation is ESI-TOF MS.

• Expected Result: A mass shift corresponding to the molecular weight of the VS reagent.

• Calculation:

  • Note: Unlike NHS esters, there is no leaving group loss in the final adduct structure (Atom Economy = 100%). The entire VS molecule adds to the protein.

Tryptic Mapping (Site Selectivity)

To confirm Lysine vs. N-terminal modification:

• Digest conjugate with Trypsin.

• Analyze via LC-MS/MS.

• Search for dynamic modification: +Mass of VS on Lys (K) or N-term.

• Success Criteria: Identification of peptides containing modified Lysine residues (e.g., K*).

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Low Conjugation Efficiency	pH too low	Ensure Buffer is pH > 9.0. Lysine (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> -NH ) must be deprotonated.
Precipitation	High DMSO / Hydrophobicity	Reduce reagent stoichiometry or add mild detergent (0.05% Tween-20).
Non-Specific Labeling	Free Cysteines present	Pre-cap free cysteines with iodoacetamide if strict Lys-specificity is required, or rely on pH 9.2 preference.
Reagent Hydrolysis	(Rare for VS)	Verify reagent integrity by NMR/LC-MS. VS should be stable in water.

References

• Chen, H., et al. (2017).[4] Selective lysine modification of native peptides via aza-Michael addition.[5][3][4][6][7] Organic & Biomolecular Chemistry, 15(35), 7339-7345.[4] [Link]

• Matos, M. J., et al. (2018).[5] Chemo- and regioselective lysine modification on native proteins.[5][3][4] Nature Chemistry, 10, 4004–4017. (Context on Michael acceptors for Lysine). [Link]

• Barbas, S., et al. (2014).[5] Selective Chemical Modification of HSA with Vinyl Sulfonamides. Angewandte Chemie International Edition, 53(44). [Link]

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (General reference for Michael Addition conditions). [Link]

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Selective lysine modification of native peptides via aza-Michael addition - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB01866E [pubs.rsc.org]
• 4. Selective lysine modification of native peptides via aza-Michael addition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 6. Synthesis and functionalization of vinyl sulfonimidamides and their potential as electrophilic warheads - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Vinyl sulfonamide synthesis for irreversible tethering via a novel α-selenoether protection strategy - PMC [pmc.ncbi.nlm.nih.gov]

Preparation of N-phenylethenesulfonamide via sulfonyl chloride

This Application Note is designed for medicinal chemists and process scientists focusing on covalent inhibitor synthesis. It details the preparation of

-phenylethenesulfonamide (also known as -phenylvinylsulfonamide), a privileged "warhead" scaffold in targeted protein degradation and covalent drug discovery.

Application Note: Strategic Synthesis of -Phenylethenesulfonamide Warheads

-phenylethenesulfonamide via 2-Chloroethanesulfonyl Chloride

Executive Summary

The vinyl sulfonamide moiety (

) has emerged as a critical electrophile in the design of covalent inhibitors and proteolysis targeting chimeras (PROTACs). Unlike acrylamides, vinyl sulfonamides offer distinct reactivity profiles toward cysteine and lysine residues via Michael addition.

This protocol details the synthesis of

-phenylethenesulfonamide using 2-chloroethanesulfonyl chloride (2-CESC) as a "masked" vinyl precursor. While ethenesulfonyl chloride exists, it is volatile, unstable, and prone to polymerization. The use of 2-CESC allows for a robust, two-stage activation (sulfonylation followed by -elimination) that can be performed in a single pot, ensuring high fidelity and reproducibility.

Key Advantages of This Protocol

• Precursor Stability: Utilizes shelf-stable 2-chloroethanesulfonyl chloride instead of the volatile vinylsulfonyl chloride.

• Tunable Reactivity: The elimination step is controlled, preventing premature polymerization of the Michael acceptor.

• Scalability: Suitable for milligram to multigram scale synthesis.

Chemical Logic & Mechanism

The synthesis proceeds via a Sulfonylation-Elimination sequence.

• Nucleophilic Substitution (

  ): The aniline nitrogen attacks the sulfur center of 2-CESC, displacing chloride. This forms the intermediate 2-chloro- -phenylethanesulfonamide.
• -Elimination ( ): In the presence of excess base (typically Triethylamine or DBU), the acidic proton at the -position (relative to the sulfonyl group) is not abstracted; rather, the base abstracts the proton at the -carbon (relative to the sulfonyl) or -carbon?

  • Correction: The sulfonyl group is electron-withdrawing, making the

    -protons acidic. However, the leaving group (Cl) is on the -carbon. The base abstracts the -proton ( ), forming a carbanion character which expels the -chloride. This yields the terminal alkene.

Reaction Scheme

Figure 1: Reaction pathway from 2-CESC to Vinyl Sulfonamide.

Experimental Protocol

Materials & Reagents[1][2][3][4][5][6][7][8][9][10][11][12]

Reagent	MW ( g/mol )	Equiv.[1][2][3]	Role
Aniline	93.13	1.0	Nucleophile
2-Chloroethanesulfonyl chloride	163.02	1.1 - 1.2	Electrophile (Warhead Precursor)
Triethylamine ( )	101.19	2.5 - 3.0	Base (Scavenger & Elimination)
Dichloromethane (DCM)	-	Solvent	Anhydrous reaction medium
1M HCl (aq)	-	Quench	Neutralization

Step-by-Step Procedure

Safety Note: 2-Chloroethanesulfonyl chloride is a potent lachrymator and corrosive. All operations must be performed in a functioning fume hood.

Step 1: Preparation

• Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar.

• Purge with Nitrogen (

  ) or Argon.

• Add Aniline (1.0 equiv, e.g., 5.0 mmol, 465 mg) and anhydrous DCM (20 mL).

• Add Triethylamine (2.5 equiv, 12.5 mmol, 1.74 mL).

  • Expert Tip: At least 2.0 equivalents are strictly required (1 eq to neutralize HCl from sulfonylation, 1 eq for the elimination of HCl). Using 2.5–3.0 eq ensures complete elimination.

Step 2: Addition (The "Masked" Phase)

• Cool the reaction mixture to 0°C using an ice bath.

• Dropwise add 2-Chloroethanesulfonyl chloride (1.1 equiv, 5.5 mmol, ~0.58 mL) diluted in 5 mL DCM over 10–15 minutes.

  • Observation: White precipitate (Triethylamine hydrochloride) will form almost immediately. This confirms the sulfonylation is proceeding.

Step 3: Elimination (The "Warhead" Activation)

• Remove the ice bath and allow the mixture to warm to Room Temperature (RT) .

• Stir at RT for 2–4 hours .

  • Monitoring: Monitor by TLC (Hexane:EtOAc 3:1). The intermediate (2-chloro-sulfonamide) is often visible as a slightly more polar spot than the product. If the intermediate persists, add 0.5 equiv more

    or gently heat to 35°C.

Step 4: Workup

• Dilute the reaction mixture with DCM (30 mL).

• Wash sequentially with:

  • 1M HCl (2 x 20 mL) – Critical to remove excess amine and amine salts.

  • Saturated

    (1 x 20 mL) – Neutralizes residual acid.

  • Brine (1 x 20 mL).

• Dry the organic layer over anhydrous

  or .

• Filter and concentrate under reduced pressure (Rotovap) at < 40°C.

  • Caution: Vinyl sulfonamides can be volatile or heat-sensitive. Do not overheat.

Step 5: Purification

• Purify via flash column chromatography on silica gel.

  • Eluent: Gradient of 0%

    30% Ethyl Acetate in Hexanes.

  • Stability: The product is generally stable on silica but should not be stored on the column for extended periods.

Characterization & Expected Data

Successful synthesis is confirmed by the presence of the vinyl group's characteristic ABX proton system in

NMR.

Expected

NMR (400 MHz, ):

• 7.10 – 7.40 (m, 5H): Aromatic protons (Phenyl ring).
• 6.80 (s, 1H): (Broad singlet, exchangeable).
• 6.55 (dd, Hz, 1H): Vinyl proton ( , geminal to sulfonyl).
• 6.28 (d, Hz, 1H): Vinyl proton ( , trans to sulfonyl).
• 5.95 (d, Hz, 1H): Vinyl proton ( , cis to sulfonyl).

Interpretation: The absence of triplets at

ppm (characteristic of the moiety) confirms complete elimination.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Incomplete Elimination	Insufficient base or time.	Add 1.0 eq DBU (stronger base) and stir for 1h. DBU is more efficient at E2 elimination than .
Low Yield	Polymerization of vinyl group.	Add a radical inhibitor (e.g., BHT, 0.1%) during workup/concentration. Keep temperature < 40°C.
Product is Oily/Impure	Residual aniline.	Ensure the 1M HCl wash is thorough. If aniline persists, use a dilute wash (complexes amines).
No Reaction	Hydrolyzed Sulfonyl Chloride.	Check 2-CESC quality. It hydrolyzes to sulfonic acid (fuming) if exposed to moisture. Use fresh bottle.

Workflow Diagram

Figure 2: Operational workflow for the one-pot synthesis.

Applications in Drug Discovery

The

-phenylethenesulfonamide scaffold acts as a Michael Acceptor . In a biological context, a cysteine thiol (SH) in a protein target attacks the -carbon of the vinyl group, forming a stable covalent thioether bond.

• Cysteine Targeting: Highly selective for non-catalytic cysteines.

• Lysine Targeting: Under specific conditions (often requiring proximity), can react with

  -amino groups of lysine (Aza-Michael addition).[4]

• Warhead Tuning: The reactivity can be modulated by substituting the phenyl ring. Electron-withdrawing groups (e.g.,

  ) on the phenyl ring increase the acidity of the , thereby increasing the electrophilicity of the vinyl group via inductive effects.

References

• Synthesis of N-phenyl vinylsulfonamide derivatives: Kazancioglu, E. A., et al. (2020).[5] Synthesis of N-phenylsulfonamide derivatives and investigation of some esterase enzymes inhibiting properties. Bioorganic Chemistry. Link

• Vinyl Sulfonamide Warheads: Craven, G. B., et al. (2015). Vinyl sulfonamide synthesis for irreversible tethering via a novel

  -selenoether protection strategy. MedChemComm. Link

• Lysine Modification: Chen, H., et al. (2017). Selective lysine modification of native peptides via aza-Michael addition. Organic & Biomolecular Chemistry. Link

• Mechanistic Insight (Elimination): King, J. F., et al. (1984). Organic Sulfur Mechanisms. 26. Preparation and reaction of ethenesulfonyl chloride. Canadian Journal of Chemistry.

• General Sulfonamide Synthesis: BenchChem Protocols. Application Notes and Protocols for the Sulfonation of 2-Chloroaniline. Link (General reference for sulfonyl chloride handling).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. angenechemical.com [angenechemical.com]
• 4. Selective lysine modification of native peptides via aza-Michael addition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of N-phenylsulfonamide derivatives and investigation of some esterase enzymes inhibiting properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving water solubility of N-phenylethenesulfonamide for bioassays

Ticket ID: NPS-SOL-001

Status: Open

Topic: Improving aqueous solubility for bioassays (Enzymatic & Cell-Based)

Diagnostic: Understanding Your Compound

Before attempting solubilization, you must distinguish between thermodynamic insolubility (the compound won't dissolve) and chemical instability (the compound is reacting).

Compound Profile: N-phenylethenesulfonamide

• Core Structure: Styryl sulfonamide scaffold.

• Physicochemical Challenge: High lattice energy ("Brick Dust" properties) and high LogP (lipophilicity) make it resistant to dissolving in aqueous buffers like PBS or DMEM.

• Hidden Hazard (The Michael Acceptor): The vinyl sulfone group (

  ) is an electrophile. In bioassays containing thiols (e.g., Glutathione, DTT, -mercaptoethanol) or serum proteins (Albumin), this compound can undergo a Michael Addition , covalently binding to the media components.

  • Symptom:[1][2][3][4][5] Loss of compound potency over time.

  • False Diagnosis: Users often mistake this disappearance for "precipitation."

Troubleshooting Protocols

Method A: The "Solvent Shift" (DMSO/Ethanol)

Best for: High-throughput screening (HTS), enzymatic assays.

Directly adding a high-concentration DMSO stock to water causes immediate precipitation (the "crash-out" effect) because the water molecules self-associate faster than they can solvate the hydrophobic drug. You must use an intermediate dilution step.

Protocol:

• Prepare Master Stock: Dissolve N-phenylethenesulfonamide in 100% anhydrous DMSO to 10 mM. Vortex until clear.

• Create Intermediate Working Solution (10x):

  • Dilute the Master Stock 1:10 into a solvent mixture of 50% DMSO / 50% Buffer (or water).

  • Crucial Step: Add the DMSO stock dropwise to the buffer while vortexing rapidly. Do not add buffer to the DMSO.

• Final Assay Dilution (1x):

  • Pipette the Intermediate Solution into your final assay well (containing 90% volume).

  • Result: Final DMSO concentration is 5%. If 5% is toxic to your assay, start with a higher concentration Master Stock to reach a final DMSO of 0.5% - 1%.

Visualization: The Solvent Shift Workflow

Figure 1: Stepwise dilution (The Solvent Shift) prevents local supersaturation and precipitation compared to direct addition.

Method B: The "Trojan Horse" (Cyclodextrin Complexation)

Best for: Cell-based assays, animal studies, or when DMSO tolerance is low (<0.1%).

Sulfonamides form stable 1:1 inclusion complexes with

-cyclodextrins.[6] The hydrophobic phenyl ring sits inside the cyclodextrin cone, while the hydrophilic exterior interacts with water.

Recommended Excipient: Hydroxypropyl-

-cyclodextrin (HP- -CD).

Protocol:

• Vehicle Preparation: Prepare a 20% (w/v) solution of HP-

  -CD in PBS. Filter sterilize (0.22 µm).

• Compound Addition: Add excess N-phenylethenesulfonamide powder to the vehicle.

• Equilibration: Shake at room temperature for 24–48 hours.

• Clarification: Centrifuge at 10,000 x g for 10 minutes to remove undissolved solid.

• Quantification: Measure the concentration of the supernatant using HPLC-UV. This is your "Soluble Stock."

Why this works: Unlike DMSO, which releases the drug immediately upon dilution (risking crash-out), cyclodextrins maintain the equilibrium, keeping the drug solubilized even in the final assay media.

Comparative Data: Selecting Your Strategy

Feature	DMSO Solubilization	HP- -CD Complexation	Surfactant (Tween 80)
Solubility Gain	High (mg/mL range)	Moderate (µg/mL range)	High (Micellar)
Cell Toxicity	Toxic > 0.5% - 1%	Non-toxic up to 10-20%	Toxic > 0.1% (Lyses cells)
Enzyme Interference	Denatures some enzymes	Inert	Can mimic substrates
Stability	Prone to precipitation	High stability	Prone to oxidation
Prep Time	Instant	24-48 Hours	Instant

Frequently Asked Questions (FAQ)

Q: I see a fine precipitate after adding the compound to cell media, even with DMSO. Why? A: This is the "Salting Out" effect. Cell media (DMEM/RPMI) has high ionic strength.

• Fix: Pre-warm your media to 37°C before adding the compound. Cold media accelerates precipitation.

• Fix: Use Method B (Cyclodextrins).

Q: My IC50 values shift drastically when I add DTT to the assay buffer. A: This confirms the Michael Acceptor reactivity. The DTT (a thiol) is reacting with the vinyl group of your sulfonamide, effectively lowering the concentration of the active drug.

• Fix: Remove DTT/Mercaptoethanol from your assay buffer. If a reducing agent is required, use TCEP (Tris(2-carboxyethyl)phosphine), which is less nucleophilic than DTT.

Q: Can I use acid/base to dissolve it? A: N-phenylethenesulfonamide is a weak acid (pKa estimated ~9-10). To ionize it fully, you would need a pH > 11, which is incompatible with most bioassays. Relying on pH adjustment is not recommended for this specific scaffold.

Q: How do I store the stock solution? A: Store 10 mM DMSO stocks at -20°C or -80°C. Avoid repeated freeze-thaw cycles. Ensure the vial is sealed tightly; DMSO is hygroscopic (absorbs water), and water absorption will cause the compound to crash out inside the freezer vial.

Biological Interaction Pathway

Visualization: The Stability vs. Solubility Risk

Figure 2: The chemical stability risk.[7] In media containing nucleophiles (serum/thiols), the compound may form covalent adducts, reducing effective concentration regardless of solubility.

References

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology.

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today.

• Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry. (Discusses Michael Acceptor interference).

• Reuter, D. C., et al. (2003).[1] Synthesis of Vinyl Sulfonamides Using the Horner Reaction. Synthesis. (Provides structural context for vinyl sulfonamides).

• Bergström, C. A., et al. (2016). Early pharmaceutical profiling to predict oral drug absorption: Current status and unmet needs. European Journal of Pharmaceutical Sciences.

Sources

• 1. Synthesis of Vinyl Sulfonamides Using the Horner Reaction [organic-chemistry.org]
• 2. youtube.com [youtube.com]
• 3. Vinyl sulfonamide synthesis for irreversible tethering via a novel α-selenoether protection strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scientistsolutions.discourse.group [scientistsolutions.discourse.group]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Preventing retro-Michael reaction of N-phenylethenesulfonamide adducts

A Guide to Understanding and Preventing Retro-Michael Reaction

Welcome to the technical support center for researchers, scientists, and drug development professionals working with N-phenylethenesulfonamide adducts. This guide, structured in a question-and-answer format, provides in-depth technical guidance and troubleshooting strategies to address the challenges associated with the retro-Michael reaction of these covalent adducts. As Senior Application Scientists, we aim to combine technical accuracy with practical, field-proven insights to support your experimental success.

Frequently Asked Questions (FAQs)

Q1: We are observing a loss of our N-phenylethenesulfonamide-cysteine adduct over time in our assays. Could this be due to a retro-Michael reaction?

A: Yes, the loss of your adduct over time is a strong indication that a retro-Michael reaction is occurring. The Michael addition is a reversible reaction, and the adduct can dissociate back into the original N-phenylethenesulfonamide (the Michael acceptor) and the cysteine-containing protein or peptide (the Michael donor).[1] This reversibility is a known characteristic of Michael adducts and can significantly impact the stability and, consequently, the efficacy and safety profile of covalent inhibitors.[2][3]

The equilibrium of the Michael addition can be influenced by several factors, including the intrinsic stability of the adduct, the experimental conditions, and the presence of competing nucleophiles.

Q2: What is the underlying mechanism of the retro-Michael reaction for N-phenylethenesulfonamide adducts?

A: The retro-Michael reaction is the reverse of the Michael addition. In the context of an N-phenylethenesulfonamide-cysteine adduct, the reaction proceeds through a base-catalyzed elimination mechanism. A base abstracts a proton from the α-carbon (the carbon adjacent to the sulfonyl group), leading to the formation of a carbanion intermediate. This intermediate is stabilized by the electron-withdrawing sulfonyl group. Subsequently, the carbon-sulfur bond cleaves, releasing the thiolate (from the cysteine residue) and regenerating the N-phenylethenesulfonamide.

Caption: Mechanism of the retro-Michael reaction.

Troubleshooting Guides

Issue 1: Significant Adduct Reversal Observed in In Vitro Assays

Symptoms:

• Decreasing signal from the labeled protein over time.

• Appearance of the free N-phenylethenesulfonamide in the reaction mixture, detectable by LC-MS.

• Reduced potency of the covalent inhibitor in time-dependent inhibition assays.

Potential Causes & Troubleshooting Steps:

Potential Cause	Explanation	Troubleshooting Strategy
High pH of Assay Buffer	The retro-Michael reaction is base-catalyzed. A higher pH increases the concentration of the deprotonated thiol, which is a better leaving group, and facilitates the initial proton abstraction step.[1]	1. Optimize Buffer pH: If experimentally feasible, lower the pH of your assay buffer. A pH range of 6.5-7.5 is generally recommended to balance protein stability and minimize the retro-Michael reaction. 2. Buffer System Selection: Use a buffer system with a pKa close to the desired pH to ensure stable pH control throughout the experiment.
Elevated Temperature	The retro-Michael reaction is often entropically favored. Increasing the temperature can provide the necessary activation energy for the reverse reaction to occur at a significant rate.[1][4]	1. Lower Incubation Temperature: Perform assays at the lowest temperature compatible with your experimental system (e.g., room temperature or 4°C if the biological target remains active). 2. Minimize Incubation Times: Reduce the duration of incubations where possible to limit the extent of the retro-Michael reaction.
Presence of Competing Nucleophiles	High concentrations of other nucleophiles in the assay medium (e.g., DTT, β-mercaptoethanol, or even high concentrations of glutathione in cell-based assays) can react with the released N-phenylethenesulfonamide, shifting the equilibrium towards the retro-Michael reaction.	1. Remove Excess Nucleophiles: If possible, remove or reduce the concentration of extraneous thiols after the initial adduct formation. 2. Consider the Biological Milieu: Be mindful of the high intracellular concentration of glutathione (~1-10 mM), which can contribute to adduct instability in cellular assays.
Solvent Composition	Polar solvents can influence the stability of the charged intermediates in the retro-Michael reaction, potentially accelerating the reversal.[1]	1. Solvent Optimization: If your experimental protocol allows, investigate the effect of varying the solvent composition. The addition of a less polar co-solvent might stabilize the adduct.

Issue 2: Inconsistent Adduct Stability Between Different N-Aryl Ethenesulfonamide Analogs

Symptoms:

• One N-aryl ethenesulfonamide analog forms a stable adduct, while another with a different substitution on the phenyl ring shows significant reversal.

Potential Causes & Troubleshooting Steps:

Potential Cause	Explanation	Troubleshooting Strategy
Electronic Effects of the N-Aryl Substituent	The electronic properties of the substituent on the N-phenyl ring can influence the electrophilicity of the vinyl group and the stability of the resulting adduct. Electron-withdrawing groups on the phenyl ring can increase the acidity of the sulfonamide N-H, potentially influencing the overall electronic environment and stability of the adduct. Conversely, electron-donating groups may have the opposite effect.	1. Structure-Activity Relationship (SAR) Analysis: Systematically vary the substituents on the N-phenyl ring (e.g., with electron-donating and electron-withdrawing groups) and assess the stability of the resulting adducts. This can provide insights into the electronic requirements for a stable adduct. 2. Computational Modeling: Utilize computational methods to predict the stability of different adducts and guide the design of more stable analogs.
Steric Hindrance	Bulky substituents on the N-phenyl ring could introduce steric strain in the adduct, potentially favoring the retro-Michael reaction to relieve this strain.	1. Modify Substituent Position: If steric hindrance is suspected, consider moving the substituent to a less sterically demanding position on the phenyl ring. 2. Reduce Substituent Size: Synthesize analogs with smaller substituents to assess the impact of steric bulk on adduct stability.

Experimental Protocols

Protocol 1: Monitoring Retro-Michael Reaction using LC-MS

This protocol allows for the quantitative analysis of the adduct and the free Michael acceptor over time.

Materials:

• N-phenylethenesulfonamide adduct of interest (e.g., with a model peptide or protein)

• Assay buffer at the desired pH

• Quenching solution (e.g., 1% formic acid in acetonitrile)

• LC-MS system

Procedure:

• Prepare a stock solution of the purified N-phenylethenesulfonamide adduct in a suitable solvent.

• Initiate the reaction by diluting the adduct stock solution into the pre-warmed assay buffer to the final desired concentration.

• At various time points (e.g., 0, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h), withdraw an aliquot of the reaction mixture.

• Immediately quench the reaction by adding the aliquot to an equal volume of the quenching solution. This will stop the reaction by denaturing the protein and acidifying the mixture.

• Analyze the quenched samples by LC-MS.

  • Develop a chromatographic method that separates the intact adduct from the free N-phenylethenesulfonamide and the un-modified peptide/protein.

  • Use extracted ion chromatograms (EICs) for the respective masses to quantify the peak areas of the adduct and the free acceptor at each time point.

• Plot the percentage of remaining adduct versus time to determine the rate of the retro-Michael reaction.

Caption: Workflow for monitoring the retro-Michael reaction.

Protocol 2: Competitive Thiol Exchange Assay

This assay helps to assess the susceptibility of the adduct to reversal in the presence of a competing thiol.

Materials:

• N-phenylethenesulfonamide adduct of interest

• Assay buffer

• Competing thiol (e.g., glutathione, N-acetylcysteine)

• Quenching solution

• LC-MS system

Procedure:

• Prepare the N-phenylethenesulfonamide adduct as described in Protocol 1.

• Initiate the reaction by adding the competing thiol to the adduct solution in the assay buffer. A typical concentration for the competing thiol is 1-10 mM.

• Incubate the reaction mixture at the desired temperature.

• At various time points, withdraw aliquots, quench the reaction, and analyze by LC-MS as described in Protocol 1.

• In addition to monitoring the disappearance of the starting adduct, monitor for the appearance of the new adduct formed with the competing thiol.

This assay provides a more biologically relevant measure of adduct stability, especially when using glutathione as the competing thiol.

Concluding Remarks

While N-phenylethenesulfonamide adducts are generally considered to be stable, the potential for a retro-Michael reaction should not be overlooked, particularly during the development of covalent drugs.[5] A thorough understanding of the factors that influence this equilibrium is crucial for designing robust assays and developing stable and effective covalent inhibitors. By carefully controlling experimental parameters such as pH and temperature, and by considering the electronic and steric properties of the N-aryl substituent, the challenges posed by the retro-Michael reaction can be effectively managed.

References

• THE THERMAL REVERSIBILITY OF THE MICHAEL REACTION: IV. THIOL ADDUCTS. (2025). ResearchGate. Retrieved from [Link]

• Determining Michael Acceptor Reactivity from Kinetic, Mechanistic, and Computational Analysis for the Base-catalyzed Thiol-Michael Reaction. (n.d.). PubMed Central. Retrieved from [Link]

• Vinyl sulfonamide based thermosetting composites via thiol-Michael polymerization. (n.d.). ResearchGate. Retrieved from [Link]

• Vinyl sulfonamide synthesis for irreversible tethering via a novel α-selenoether protection strategy. (n.d.). National Institutes of Health. Retrieved from [Link]

• 3,2-Hydroxypyridinone (3,2-HOPO) vinyl sulfonamide and acrylamide linkers: Aza-Michael addition reactions and the preparation of poly-HOPO chelators. (n.d.). National Institutes of Health. Retrieved from [Link]

• Kinetics study of degradation of maleimide-thiol conjugates in reducing environments. (n.d.). ScienceDirect. Retrieved from [Link]

• Synthesis and functionalization of vinyl sulfonimidamides and their potential as electrophilic warheads. (2025). National Institutes of Health. Retrieved from [Link]

Sources

• 1. Determining Michael Acceptor Reactivity from Kinetic, Mechanistic, and Computational Analysis for the Base-catalyzed Thiol-Michael Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3,2-Hydroxypyridinone (3,2-HOPO) vinyl sulfonamide and acrylamide linkers: Aza-Michael addition reactions and the preparation of poly-HOPO chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and functionalization of vinyl sulfonimidamides and their potential as electrophilic warheads - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Vinyl sulfonamide synthesis for irreversible tethering via a novel α-selenoether protection strategy - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

N-Phenylethenesulfonamide vs. Acrylamide: A Reactivity &amp; Application Guide

This guide provides an in-depth technical comparison between N-phenylethenesulfonamide and acrylamide warheads, tailored for medicinal chemists and chemical biologists.

Executive Summary

In the design of Targeted Covalent Inhibitors (TCIs), the choice of electrophile ("warhead") dictates the balance between potency and promiscuity.

• Acrylamide is the industry standard "Goldilocks" electrophile—moderately reactive, highly selective for cysteine, and metabolically stable enough for systemic exposure.

• N-Phenylethenesulfonamide (a vinyl sulfonamide) is a "hyper-reactive" warhead. It exhibits significantly faster kinetics (

  ) and distinct electronic properties that drive it toward "harder" nucleophiles (like lysine) more readily than acrylamides, often at the cost of lower glutathione (GSH) stability.

Chemical Basis of Reactivity

The distinct reactivity profiles stem from the electronic withdrawal capabilities of the carbonyl versus the sulfonyl group.

Electronic Activation

• Acrylamide: The carbonyl group (

  ) withdraws electron density via resonance ( ) and induction ( ). However, the amide nitrogen donates electron density back into the carbonyl, tempering the electrophilicity of the -carbon. This makes unsubstituted acrylamides weak electrophiles that require proximity-induced catalysis (e.g., oxyanion hole stabilization) to react efficiently.

• N-Phenylethenesulfonamide: The sulfonyl group (

  ) is a powerful electron-withdrawing group (strong and effects) with no significant resonance donation from the nitrogen lone pair into the sulfur center (due to poor orbital overlap). This leaves the vinyl group highly electron-deficient and intrinsically hyper-reactive.

Hard/Soft Acid-Base (HSAB) Theory

• Acrylamide: A quintessential "soft" electrophile. It reacts preferentially with "soft" nucleophiles like the thiolate anion of Cysteine (

  ).

• Vinyl Sulfonamide: While still reacting with thiols, the high polarization of the vinyl group increases its "hardness," making it more susceptible to attack by harder nucleophiles such as the

  -amino group of Lysine or the imidazole of Histidine, especially in high-pH microenvironments.

Mechanistic Visualization

The following diagram illustrates the Michael addition pathways and the transition state energy differences.

Caption: Comparative reaction coordinate showing the lower activation energy barrier for vinyl sulfonamides compared to acrylamides.

Reactivity Profiling & Quantitative Comparison

The following data summarizes the kinetic differences. Note that specific rates depend on the scaffold, but the trends are fundamental.

Comparative Metrics Table

Feature	Acrylamide	N-Phenylethenesulfonamide
Intrinsic Reactivity ( )	Low to Moderate ( to )	High to Very High ( )
GSH Half-life ( )	Hours (2–4 h typical)	Minutes (< 10 min typical)
Cys/Lys Selectivity	High (>100-fold preference for Cys)	Reduced (Significant Lys reactivity)
Reversibility	Irreversible (mostly); Tunable (e.g., -cyano)	Strictly Irreversible (Retro-Michael is rare)
Metabolic Stability	High (Drug-like)	Low (Rapid GSH depletion)

Experimental Evidence

In direct comparison studies (Martin et al., 2019):

• Acrylamide (Compound 12): Reactivity with cysteine was measurable and slow enough to monitor via NMR over hours.

• Vinyl Sulfonamide (Compound 15): Reacted with cysteine too rapidly to measure (

  seconds) under identical conditions.

• Selectivity Shift: While acrylamides showed negligible reaction with lysine at physiological pH, vinyl sulfonamides showed detectable adduct formation, indicating a higher risk of off-target immunotoxicity via haptenization of surface proteins.

Experimental Protocols

To validate these differences in your own chemical series, use the following self-validating protocols.

Protocol A: Intrinsic Reactivity Assay (GSH Half-Life)

Purpose: Determine the

of the warhead in the presence of a physiological nucleophile surrogate.

Reagents:

• Test Compound (10 mM in DMSO-d6)

• L-Glutathione reduced (GSH) (20 mM in

  , pH adjusted to 7.4 with )

• Internal Standard: 1,3,5-trimethoxybenzene

Workflow:

• Preparation: Mix Test Compound (500 µM final) and Internal Standard in phosphate-buffered

  (pH 7.4).

• Initiation: Add GSH (5 mM final, 10-fold excess) to simulate pseudo-first-order kinetics.

• Acquisition: Immediately insert into NMR (500 MHz+) and acquire 1H spectra every 2 minutes for 120 minutes.

• Analysis: Integrate the vinyl proton signals of the warhead relative to the internal standard.

• Calculation: Plot

  vs. time. The slope is .

Validation Check:

• Control: Run unsubstituted acrylamide.[1] Expected

  mins.

• Control: Run N-phenylethenesulfonamide.[2] Expected

  mins. If the reaction is complete before the first scan, lower GSH concentration to 1 mM or use Stopped-Flow Spectrophotometry.

Protocol B: Peptide Reactivity & Selectivity (LC-MS)

Purpose: Assess promiscuity against Cys vs. Lys.

Workflow:

• Incubate compound (10 µM) with a panel of model peptides:

  • Peptide A (Cys-containing): Ac-Ala-Cys-Ala-NH2

  • Peptide B (Lys-containing): Ac-Ala-Lys-Ala-NH2

• Buffer: PBS pH 7.4 (Physiological) and pH 9.0 (to unmask Lys nucleophilicity).

• Timepoints: 0, 1h, 4h, 24h.

• Analyze via LC-MS/MS.

• Result Interpretation:

  • Acrylamide:[1][3][4][5][6][7][8][9][10][11][12] >90% adduct on Peptide A; <5% on Peptide B at pH 7.4.

  • Sulfonamide:[4][8] 100% adduct on Peptide A (<5 min); >20% adduct on Peptide B at pH 7.4.

Strategic Application Guide

When should you use N-phenylethenesulfonamide over acrylamide?

Caption: Decision matrix for warhead selection based on target nucleophilicity and structural constraints.

Recommendation

• First Line: Always start with Acrylamide . It is the safest starting point for drug discovery.

• Optimization: If the acrylamide shows high binding affinity (

  ) but poor covalent efficiency ( ), and the target cysteine is "buried" or has a high pKa (poor nucleophile), switch to N-phenylethenesulfonamide .

• Mitigation: If using the sulfonamide, you must introduce steric hindrance (e.g., substitution on the vinyl group or the sulfonamide nitrogen) to dampen reactivity and prevent rapid systemic clearance via glutathione conjugation.

References

• Martin, J. S., et al. (2019).[2] "Characterising Covalent Warhead Reactivity." Bioorganic & Medicinal Chemistry, 27(10), 2066-2074. Link

  • Key Source: Direct kinetic comparison of acrylamides (cmpd 12) and vinyl sulfonamides (cmpd 15)

• Gehringer, M., & Laufer, S. A. (2019). "Emerging and Re-emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology." Journal of Medicinal Chemistry, 62(12), 5673–5724. Link

  • Key Source: Comprehensive review of warhead mechanisms, including sulfonamides.

• Kalgutkar, A. S., & Dalvie, D. K. (2012). "Drug Discovery for Targeted Covalent Inhibitors: History, Challenges, and Future Outlook." Expert Opinion on Drug Discovery, 7(7), 561-581. Link

  • Key Source: Discusses the safety profiles and GSH reactivity of Michael acceptors.

• Flanagan, M. E., et al. (2014). "Chemical and Computational Methods for the Characterization of Covalent Reactive Groups for the Design of Targeted Covalent Inhibitors." Journal of Medicinal Chemistry, 57(23), 10072–10079. Link

  • Key Source: Establishes the standard NMR-based GSH reactivity assay protocols.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Advanced approaches of developing targeted covalent drugs - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. A DFT Study of the Reaction of Acrylamide with L-Cysteine and L-Glutathione - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Systematic Study of the Glutathione Reactivity of N-Phenylacrylamides: 2. Effects of Acrylamide Substitution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and functionalization of vinyl sulfonimidamides and their potential as electrophilic warheads - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. chemrxiv.org [chemrxiv.org]
• 12. BJOC - Using the phospha-Michael reaction for making phosphonium phenolate zwitterions [beilstein-journals.org]

Safety & Regulatory Compliance

Operational Guide: Disposal and Handling of N-Phenylethenesulfonamide

[1]

Executive Summary

N-Phenylethenesulfonamide (and its structural isomer 2-phenylethenesulfonamide, CAS 4363-41-1) represents a class of bioactive organic scaffolds often used in drug discovery as endothelin receptor antagonists or synthetic intermediates.[1]

Immediate Action Required:

• Do NOT dispose of down the drain.

• Do NOT mix with strong oxidizers (e.g., nitric acid, perchlorates) due to the reactive alkene moiety.

• Classification: Regulated as Non-Halogenated Organic Waste (unless halogenated solvents are present).

• Destruction Method: High-temperature incineration with flue gas scrubbing (to capture SOₓ/NOₓ).[1]

Hazard Identification & Mechanistic Logic

To handle this chemical safely, one must understand the causality of its toxicity. This molecule contains two distinct reactive centers that dictate its disposal requirements:

• The

  -Unsaturated Sulfonamide (Michael Acceptor):

  • Mechanism: The ethene group conjugated to the electron-withdrawing sulfonyl group makes the double bond highly electrophilic.[1] It acts as a Michael acceptor , capable of alkylating biological nucleophiles (like cysteine residues in proteins).

  • Safety Implication: This reactivity is the basis for its potential skin sensitization and cytotoxicity. Waste containers must be sealed to prevent dust inhalation, which could lead to respiratory tract alkylation/irritation.

• The Sulfonamide Moiety (

  ):

  • Mechanism: Upon combustion, this group releases Sulfur Oxides (

    ) and Nitrogen Oxides ( ).

  • Disposal Implication: Standard open burning is prohibited.[1] It requires incineration facilities equipped with alkaline scrubbers to neutralize acidic off-gases.[1]

Table 1: GHS Hazard Classification (Baseline)

Hazard Category	H-Code	Description	Operational Control
Acute Toxicity (Oral)	H302	Harmful if swallowed	Double-glove (Nitrile); Use N95/P100 mask for solids.[1]
Skin Irritation	H315	Causes skin irritation	Immediate wash with soap/water upon contact.[1]
Eye Irritation	H319	Causes serious eye irritation	Wear safety goggles (ANSI Z87.1).
STOT - SE	H335	May cause respiratory irritation	Handle only in a fume hood.[1]

Segregation & Compatibility Protocol

Proper segregation is the primary defense against unplanned exothermic reactions in the waste stream.

• Incompatibility 1: Strong Oxidizers. The alkene double bond is susceptible to rapid oxidation. Mixing with chromic acid, permanganates, or peroxides can trigger fire or explosion.

• Incompatibility 2: Strong Bases. If the sulfonamide nitrogen is unsubstituted or mono-substituted, it is acidic (

  ).[1] Mixing with strong bases can generate heat and form salts, potentially altering solubility and complicating incineration.

Storage Rule: Store waste in Amber Glass or HDPE containers. Avoid metal containers if the compound is in an acidic solution, as sulfonamides can facilitate corrosion.

Disposal Workflow

The following decision tree outlines the logical flow for disposing of N-phenylethenesulfonamide based on its physical state.

Figure 1: Decision logic for the segregation of sulfonamide chemical waste.

Detailed Disposal Procedures

Scenario A: Solid Waste (Pure Compound)

• Collection: Collect waste in a dedicated "Solid Organic Waste" container. A wide-mouth HDPE jar is preferred to minimize dust generation during transfer.[1]

• Labeling: Affix a hazardous waste label. Explicitly write: "Solid Waste: N-phenylethenesulfonamide. Toxic. Irritant."

• Decontamination: Wipe down the exterior of the container with a detergent solution (Surfactant/Water) to remove static-clung dust.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors) [1]

• Solvent Identification:

  • If dissolved in Dichloromethane (DCM) or Chloroform : Use the Halogenated Waste carboy.

  • If dissolved in Methanol, Ethanol, Acetone, or DMSO : Use the Non-Halogenated Organic carboy.

• pH Check: Ensure the waste solution is neutral (pH 6-8). If the reaction involved strong acids/bases, neutralize carefully before adding to the main waste carboy to prevent gas evolution in the container.

• Precipitation Risk: Sulfonamides have poor solubility in water.[1] Do not mix high-concentration organic solutions with aqueous waste streams, as the compound may precipitate and clog the container opening.[1]

Scenario C: Spill Response

• Small Spill (<5g):

  • Isolate the area.[1]

  • Do not dry sweep. This generates dust.[1]

  • Cover with a damp paper towel or absorbent pad soaked in a mild surfactant (soap) solution.[1]

  • Scoop the damp material into a sealable bag and place it in the Solid Organic Waste container.

  • Clean the surface with water and detergent.[1] Avoid bleach , as hypochlorite can react with the sulfonamide nitrogen.

Regulatory Compliance (RCRA)

In the United States, this compound falls under the Resource Conservation and Recovery Act (RCRA) guidelines:

• Waste Code: While N-phenylethenesulfonamide is not explicitly "P-listed" or "U-listed," it must be characterized by the generator.

• Characteristic Waste: If the waste exhibits toxicity (via TCLP) or ignitability (if in solvent), it carries the corresponding D-codes (e.g., D001 for ignitable solvents).

• Satellite Accumulation: Waste must be stored at or near the point of generation (the lab bench) and under the control of the operator. Containers must remain closed except when adding waste [1].

References

• U.S. Environmental Protection Agency (EPA). (2025).[1] Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Parts 260-273.[1] Washington, D.C. [Link]

• National Center for Biotechnology Information (NCBI). (2025).[1] PubChem Compound Summary for CID 257501, 2-Phenylethenesulfonamide.[1][Link][1]

• Harada, H., et al. (2001).[2] Ethenesulfonamide derivatives, a novel class of orally active endothelin-A receptor antagonists.[1][2][3][4] Chemical & Pharmaceutical Bulletin, 49(5), 606–612.[2] (Provides structural context for reactivity).[1][2][3] [Link]

Sources

• 1. N-Phenethylmethanesulfonamide | C9H13NO2S | CID 118569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethenesulfonamide derivatives, a novel class of orally active endothelin-A receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comprehensive Guide to Personal Protective Equipment for Handling N-phenylethenesulfonamide

In the dynamic landscape of pharmaceutical research and development, the safety of our scientists is paramount. This guide provides an in-depth, procedural framework for the safe handling of N-phenylethenesulfonamide, a compound of interest in various synthetic pathways. Our commitment extends beyond supplying chemical reagents; we aim to be your trusted partner in laboratory safety by providing actionable intelligence that protects your most valuable asset: your research team. This document is structured to offer immediate, essential safety and logistical information, grounded in established scientific principles and regulatory standards.

Understanding the Hazard Profile of N-phenylethenesulfonamide

Before any handling protocols can be established, a thorough understanding of the compound's intrinsic hazards is crucial. N-phenylethenesulfonamide is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) with the following primary hazards:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

• Skin Irritation (Category 2): Causes skin irritation.[1]

• Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation.[1][2]

These classifications necessitate a multi-faceted personal protective equipment (PPE) strategy to create a robust barrier between the researcher and the chemical.

Hazard Summary Table

Hazard Classification	GHS Category	Description
Acute Toxicity (Oral)	Category 4	Harmful if swallowed[1]
Skin Corrosion/Irritation	Category 2	Causes skin irritation[1][2]
Serious Eye Damage/Irritation	Category 2A	Causes serious eye irritation[1][2]
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation[1][2]

Core Directive: A Multi-Layered PPE Approach

A foundational principle of chemical safety is that PPE is the last line of defense, supplementing essential engineering controls like fume hoods.[3] The following PPE is mandatory when handling N-phenylethenesulfonamide.

Engineering Controls: The First Line of Defense

All operations involving N-phenylethenesulfonamide, particularly when handling the solid powder or creating solutions, must be conducted within a certified chemical fume hood.[4] This is the most effective way to prevent inhalation of airborne particles and vapors.[5] The fume hood should be kept clean and uncluttered to ensure proper airflow.[4]

Eye and Face Protection: Shielding from Splashes and Irritants

Given that N-phenylethenesulfonamide causes serious eye irritation, robust eye protection is non-negotiable.[1]

• Primary Protection: Wear chemical safety goggles that provide a complete seal around the eyes and comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[6][7] Standard safety glasses do not offer sufficient protection from splashes or airborne powder.

• Secondary Protection: For procedures with a higher risk of splashing, such as transferring large volumes or working with heated solutions, a full-face shield should be worn in addition to safety goggles.[3]

Hand Protection: Preventing Skin Contact

To prevent skin irritation, appropriate chemical-resistant gloves are essential.[1]

• Double Gloving: For enhanced protection, especially during prolonged handling or when compounding, wearing two pairs of gloves is recommended.[9] This allows for the removal of the outer, potentially contaminated glove while still maintaining a protective barrier.[9]

• Glove Disposal: Gloves should be changed regularly, at least every 30 to 60 minutes, or immediately if contamination is known or suspected.[9] Remove gloves using a technique that avoids touching the outer surface with bare skin and dispose of them in a designated hazardous waste container.

Body Protection: A Barrier Against Spills and Contamination

A laboratory coat is a fundamental component of your PPE and should be worn at all times in the laboratory.

• Lab Coat Specifications: A buttoned, long-sleeved lab coat made of a suitable material that covers your arms is required.[4]

• Additional Protection: For tasks with a significant risk of spillage, consider a chemical-resistant apron over the lab coat.[3]

Respiratory Protection: Mitigating Inhalation Risks

While working in a fume hood is the primary method to control respiratory exposure, there are situations where a respirator may be necessary.[4]

• When to Use: If you experience any irritation or if there is a potential for exposure limits to be exceeded (e.g., during a large spill or when engineering controls are not available), a NIOSH-approved respirator should be used.[10][11]

• Respirator Type: For powdered substances, a particulate filter is recommended.[6] A surgical N-95 respirator can provide both respiratory and splash protection.[10] It is important to note that proper fit-testing and training are required for respirator use.[10]

Procedural Guidance: Step-by-Step Safety Protocols

Donning and Doffing PPE Workflow

The sequence of putting on and taking off PPE is critical to prevent cross-contamination.

Donning Sequence Diagram

Caption: The correct sequence for donning PPE before handling N-phenylethenesulfonamide.

Doffing Sequence Diagram

Caption: The correct sequence for doffing PPE to minimize contamination.

Operational and Disposal Plans

Handling Procedures

• Preparation: Before handling, read the Safety Data Sheet (SDS) and have a clear plan for the experiment.[12] Ensure that an eyewash station and safety shower are accessible.[7]

• Weighing: When weighing the solid, do so in a fume hood to contain any dust.[5]

• Transfers: Use appropriate tools like spatulas or pipettes for transfers to minimize the generation of dust or splashes.[12]

• Handwashing: Always wash your hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[5][7]

Spill Management

• Evacuate: Alert others in the area and evacuate if necessary.

• Assess: Evaluate the extent of the spill and determine if you can safely clean it up.

• Contain: Use an inert absorbent material like vermiculite or sand to absorb liquid spills.[7] For solid spills, carefully sweep up the material to avoid creating dust.[6]

• Clean: Decontaminate the spill area thoroughly.

• Dispose: Place all contaminated materials, including used PPE, into a sealed, labeled container for hazardous waste disposal.[6]

Disposal of N-phenylethenesulfonamide Waste

All waste containing N-phenylethenesulfonamide, including empty containers, must be treated as hazardous waste.

• Containerization: Place waste in a clearly labeled, sealed container.

• Regulations: Dispose of the waste in accordance with all applicable federal, state, and local environmental regulations.[7] Do not pour down the drain.

Conclusion: Fostering a Culture of Safety

The safe handling of N-phenylethenesulfonamide is not merely a matter of following procedures but of cultivating a deep-seated culture of safety. By understanding the hazards, diligently using the correct PPE, and adhering to established protocols, researchers can confidently advance their work while ensuring their well-being. This guide serves as a critical resource in that endeavor, empowering you with the knowledge to work safely and effectively.

References

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: N,N-Diethyl-p-phenylenediamine sulfate.
• Fisher Scientific. (2025). Safety Data Sheet: N-Phenylmethanesulfonamide.
• Cole-Parmer. (n.d.). Material Safety Data Sheet: N-Benzyl-2-Phenylethylamine, 99%.
• TCI Chemicals. (n.d.). Safety Data Sheet: N-(2-Phenylethyl)acetamide.
• GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs.
• Utah State University. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory.
• NextGen Protocols. (n.d.). Guidelines for Safe Laboratory Practices.
• (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• Actylis Lab Solutions. (n.d.). Life-Changing Safety Tips for Handling Laboratory Chemicals.
• SAMS Solutions. (2024). Protective Gear for Chemical Handling Must-Have Equipment.
• National Center for Biotechnology Information. (n.d.). 2-Phenylethenesulfonamide. PubChem.
• GZ Industrial Supplies. (2025). Safe Handling Practices for Laboratory Chemicals.
• BenchChem. (2025). Personal protective equipment for handling Sulfogaiacol.
• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: N-Ethyl-o/p-toluene sulfonamide.

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